110-06-5

Di-tert-butyl disulfide

In Stock

• CAS RN:
• 110-06-5

• Formula:
• C8H18S2

• InChI:
• InChI=1S/C8H18S2/c1-7(2,3)9-10-8(4,5)6/h1-6H3

• InChIKey:
• BKCNDTDWDGQHSD-UHFFFAOYSA-N

• Di-tert-Butyl Disulfide is a general reagent used in the synthesis of a novel neuropeptide Y (NPY) Y5 receptor antagonist Velneperit) used in the treatment of obesity.
  Mechanism of the oxidation of di-tert-butyl disulfide in the presence of H₂O₂ catalyzed by bis(acetylacetonato)oxovanadium and a chiral Schiff-base ligand has been investigated.
  
  

Ethyl 6-(5-(phenylsulfonamido)pyridin-3-yl)imidazo[1,2-a]pyridine-3-carboxylate

In Stock

• CAS RN:
• 1276110-06-5

• Formula:
• C21H18N4O4S

• InChI:
• InChI=1S/C21H18N4O4S/c1-2-29-21(26)19-13-23-20-9-8-15(14-25(19)20)16-10-17(12-22-11-16)24-30(27,28)18-6-4-3-5-7-18/h3-14,24H,2H2,1H3

• InChIKey:
• SEKOTFCHZNXZMM-UHFFFAOYSA-N

• HS-173 is an imidazopyridine analog that acts as a PI3Kα inhibitor with an IC50 value of 0.8 nM. It demonstrates antiproliferative activity in T47D, SK-BR-3, and MCF-7 cells with IC50 values of 0.6, 1.5, and 7.8 μM, respectively. HS-173 is reported to induce apoptosis by arresting the cell cycle at the G2/M phase and by activating caspases. It has also been shown to block VEGF-induced angiogenesis both in vitro and in vivo.
  HS-173 is a potent PI3Kα inhibitor with potential anticancer activity. HS-173 inhibited the PI3K signaling pathway, and showed anti-proliferative effects on cancer cells. Also, HS-173 induced cell cycle arrest at the G/M phase and apoptosis. In addition, HS-173 decreased the expression HIF-1α and VEGF which play an important role in angiogenesis. This effect was confirmed by the suppression of tube formation and migration assay in vitro. Furthermore...